Cas no 666746-57-2 (tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate
• CAS No: 666746-57-2
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 5928986
• PubChem ID: 23074934
• Update Time: 2025-05-19

tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-methyl-4-(trifluoroacetyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-1880358
• t-butyl 2-methyl-4-trifluoroacetylcarbanilate
• SCHEMBL5151365
• tert-butyl N-[2-methyl-4-(trifluoroacetyl)phenyl]carbamate
• 666746-57-2
• tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate

• Inchi： 1S/C14H16F3NO3/c1-8-7-9(11(19)14(15,16)17)5-6-10(8)18-12(20)21-13(2,3)4/h5-7H,1-4H3,(H,18,20)
• InChI Key： VLWRPXRMZCTINN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(C(C(F)(F)F)=O)C=C1C

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±42.0 °C(Predicted)
• pka: 12.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate (CAS No. 666746-57-2)

tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate (CAS No. 666746-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroacetyl and carbamate functional groups, is widely utilized as an intermediate in the synthesis of more complex molecules. Its unique chemical structure makes it a valuable building block in the development of novel therapeutics and crop protection agents.

The growing interest in tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate is driven by its versatility and efficiency in organic synthesis. Researchers are particularly focused on its role in peptide coupling reactions and protecting group strategies, which are critical in drug discovery. With the rise of precision medicine and green chemistry, this compound aligns well with modern trends that emphasize sustainability and targeted molecular design.

One of the most frequently asked questions about CAS No. 666746-57-2 revolves around its stability and reactivity under various conditions. Studies indicate that the tert-butyl group provides excellent steric protection, while the trifluoroacetyl moiety enhances electrophilic reactivity. This balance makes the compound suitable for applications requiring controlled reaction kinetics, such as multi-step syntheses and catalysis.

In the context of AI-driven drug discovery, tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate has emerged as a key player. Computational models often highlight its potential in fragment-based drug design, where its modular structure can be optimized for binding affinity. This aligns with the increasing demand for high-throughput screening and machine learning-assisted chemistry, which are transforming the pharmaceutical landscape.

Another area of interest is the compound's compatibility with flow chemistry systems. As industries shift toward continuous manufacturing, the need for intermediates like 666746-57-2 that exhibit consistent performance in automated reactors has surged. Its solubility in common organic solvents and thermal stability make it an ideal candidate for process intensification and scale-up initiatives.

Environmental considerations also play a role in the popularity of tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate. The compound's fluorine-containing structure is often explored for its potential to reduce metabolic degradation, thereby minimizing environmental persistence. This is particularly relevant in the development of biodegradable agrochemicals, a hot topic in sustainable agriculture.

From a regulatory perspective, CAS No. 666746-57-2 is compliant with major chemical inventories, including REACH and TSCA. This ensures its accessibility for global research and development efforts. However, users are advised to consult safety data sheets (SDS) for proper handling guidelines, as with any laboratory chemical.

In summary, tert-butyl N-2-methyl-4-(trifluoroacetyl)phenylcarbamate represents a fusion of innovation and practicality in modern chemistry. Its applications span drug discovery, agrochemical development, and green synthesis, making it a compound of choice for researchers tackling some of today's most pressing scientific challenges.